N-(2,6-ditert-butylphenyl)acetamide

• IUPAC Name: N-(2,6-ditert-butylphenyl)acetamide
• InChI: InChI=1S/C16H25NO/c1-11(18)17-14-12(15(2,3)4)9-8-10-13(14)16(5,6)7/h8-10H,1-7H3,(H,17,18)
• InChI Key: BRAZYTXLNXLVMN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C=CC=C1C(C)(C)C)C(C)(C)C
• Molecular Formula: C16H25NO
• Molecular Weight: 247.38 g/mol

Description

N-(2,6-ditert-butylphenyl)acetamide, also known as DPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DPA is a white crystalline solid that is soluble in organic solvents and has a molecular weight of 277.4 g/mol. In

Scientific Research Applications

N-(2,6-ditert-butylphenyl)acetamide has been extensively studied for its potential applications in various fields such as organic synthesis, material science, and biomedical research. In organic synthesis, N-(2,6-ditert-butylphenyl)acetamide has been used as a ligand for metal-catalyzed reactions, and as a reagent for the synthesis of various organic compounds. In material science, N-(2,6-ditert-butylphenyl)acetamide has been used as a building block for the preparation of functional materials such as polymers, dendrimers, and nanoparticles. In biomedical research, N-(2,6-ditert-butylphenyl)acetamide has been investigated for its potential as an anticancer agent, an antibacterial agent, and a neuroprotective agent.

Mechanism Of Action

The mechanism of action of N-(2,6-ditert-butylphenyl)acetamide is not fully understood, but it is thought to involve the inhibition of enzymes such as proteases and phosphatases. N-(2,6-ditert-butylphenyl)acetamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. N-(2,6-ditert-butylphenyl)acetamide has also been shown to inhibit the growth of bacteria by disrupting their cell membrane and inhibiting their metabolic pathways. In addition, N-(2,6-ditert-butylphenyl)acetamide has been shown to protect neurons from oxidative stress and inflammation by activating various signaling pathways.
Biochemical and Physiological Effects
N-(2,6-ditert-butylphenyl)acetamide has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that N-(2,6-ditert-butylphenyl)acetamide can inhibit the activity of various enzymes such as cathepsin B, caspase-3, and alkaline phosphatase. In vivo studies have shown that N-(2,6-ditert-butylphenyl)acetamide can inhibit the growth of tumors in mice, reduce the bacterial load in infected mice, and protect neurons from damage in rat models of neurodegenerative diseases. However, the pharmacokinetics and toxicity of N-(2,6-ditert-butylphenyl)acetamide in humans are not well understood, and further studies are needed to evaluate its safety and efficacy.

Advantages And Limitations For Lab Experiments

N-(2,6-ditert-butylphenyl)acetamide has several advantages for lab experiments, including its ease of synthesis, high purity, and low cost. N-(2,6-ditert-butylphenyl)acetamide is also stable under normal laboratory conditions and can be stored for extended periods without significant degradation. However, N-(2,6-ditert-butylphenyl)acetamide has some limitations for lab experiments, including its low solubility in water and its potential toxicity at high concentrations. Therefore, careful handling and disposal procedures should be followed when working with N-(2,6-ditert-butylphenyl)acetamide.

Future Directions

There are several future directions for research on N-(2,6-ditert-butylphenyl)acetamide, including its potential as a drug candidate for various diseases, its use as a building block for the preparation of functional materials, and its application in catalysis and other chemical reactions. In the field of drug discovery, N-(2,6-ditert-butylphenyl)acetamide could be further optimized for its pharmacokinetic and pharmacodynamic properties, and its toxicity could be evaluated in preclinical and clinical studies. In the field of material science, N-(2,6-ditert-butylphenyl)acetamide could be used to prepare new materials with specific properties such as conductivity, luminescence, and biocompatibility. In the field of catalysis, N-(2,6-ditert-butylphenyl)acetamide could be used as a ligand for the synthesis of new catalysts with improved selectivity and efficiency.
Conclusion
In conclusion, N-(2,6-ditert-butylphenyl)acetamide, or N-(2,6-ditert-butylphenyl)acetamide, is a versatile chemical compound that has potential applications in various fields such as organic synthesis, material science, and biomedical research. N-(2,6-ditert-butylphenyl)acetamide can be synthesized under mild conditions and has been shown to have various biochemical and physiological effects. However, further studies are needed to evaluate its safety and efficacy, and to explore its potential as a drug candidate and a building block for functional materials.

Synthesis Methods

The synthesis of N-(2,6-ditert-butylphenyl)acetamide involves the reaction of 2,6-ditert-butylaniline with acetic anhydride in the presence of a catalyst. The reaction yields N-(2,6-ditert-butylphenyl)acetamide as the main product, along with acetic acid as a byproduct. The reaction can be carried out under mild conditions, and the yield of N-(2,6-ditert-butylphenyl)acetamide can be optimized by adjusting the reaction parameters such as temperature, time, and catalyst concentration.